Cas no 127437-44-9 (6-Chloropyridine-2,3-dicarboxylic acid)

• Product Name: 6-Chloropyridine-2,3-dicarboxylic acid
• CAS No: 127437-44-9
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD13689014
• CID: 822700
• PubChem ID: 11401420
• Update Time: 2025-05-19

6-Chloropyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-2,3-dicarboxylic acid
• 6-Chloro-2,3-pyridinedicarboxylic acid
• 6‐CHLORO‐2,3‐PYRIDINEDICARBOXYLIC ACID
• 6-Chloro-pyridine-2,3-dicarboxylic acid
• 2,3-Pyridinedicarboxylic acid, 6-chloro-
• AGN-PC-008DGP
• AK118709
• CTK8E5377
• KB-248245
• 127437-44-9
• D82302
• CFA43744
• EN300-128043
• SCHEMBL7897938
• DTXSID70464716
• AS-80190
• CS-0198357
• FT-0744281
• Z1269219018
• MFCD13689014
• 6-chloropyridine-2,3-dicarboxylicAcid
• DB-062590
• UZSYXDLIFFSYNQ-UHFFFAOYSA-N
• 6-Chloro-2,3-Pyridine Dicarboxylic Acid

• MDL： MFCD13689014
• Inchi： 1S/C7H4ClNO4/c8-4-2-1-3(6(10)11)5(9-4)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key： UZSYXDLIFFSYNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49

Additional information on 6-Chloropyridine-2,3-dicarboxylic acid

Introduction to 6-Chloropyridine-2,3-dicarboxylic acid (CAS No: 127437-44-9)

6-Chloropyridine-2,3-dicarboxylic acid, with the chemical formula C₆H₃ClN₂O₄, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic compound features a pyridine core substituted with two carboxylic acid groups and a chlorine atom. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its chlorinated pyridine ring and dicarboxylic functionality, allows for diverse chemical modifications. These modifications are crucial for tailoring the compound's pharmacological properties, making it a versatile building block in medicinal chemistry. The presence of both carboxylic acid groups provides multiple sites for further functionalization, enabling the synthesis of complex derivatives with enhanced biological activity.

In recent years, 6-Chloropyridine-2,3-dicarboxylic acid has garnered attention due to its potential applications in the development of drugs targeting various diseases. One notable area of research involves its use as a precursor in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. Specifically, derivatives of this compound have been investigated for their ability to interact with proteins involved in cancer metabolism and inflammation.

Recent advancements in computational chemistry have further highlighted the significance of 6-Chloropyridine-2,3-dicarboxylic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that structural variations derived from this compound can optimize binding affinity to biological targets. This has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced toxicity. Such findings underscore the compound's potential as a key intermediate in the design of next-generation therapeutics.

The pharmaceutical industry has also explored the use of 6-Chloropyridine-2,3-dicarboxylic acid in the development of vaccines and immunomodulators. Its ability to serve as a conjugate for antigenic peptides has been particularly promising. By linking peptide sequences to this compound, researchers have been able to enhance immune responses against specific pathogens. This approach has shown encouraging results in clinical trials for infectious diseases and chronic inflammatory conditions.

Beyond its pharmaceutical applications, 6-Chloropyridine-2,3-dicarboxylic acid plays a role in materials science and agrochemical research. Its structural motifs are incorporated into polymers and coatings that exhibit unique chemical resistance and stability. In agrochemistry, derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering potential solutions to crop protection challenges.

The synthesis of 6-Chloropyridine-2,3-dicarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination and carboxylation of pyridine derivatives, followed by purification techniques such as recrystallization or chromatography. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing waste and energy consumption.

In conclusion, 6-Chloropyridine-2,3-dicarboxylic acid (CAS No: 127437-44-9) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, its importance in advancing scientific and industrial innovation is likely to grow.